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Compound of Interest
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Cat. No.: B15604914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting laboratory bioassays to

evaluate the efficacy of broflanilide, a novel meta-diamide insecticide. Broflanilide is

classified by the Insecticide Resistance Action Committee (IRAC) as a Group 30 insecticide,

acting as a GABA-gated chloride channel allosteric modulator.[1] This unique mode of action

makes it a valuable tool for insecticide resistance management programs.

The following protocols are designed to be adaptable for various insect species and research

objectives, ensuring accurate and reproducible results for assessing the lethal and sublethal

effects of broflanilide.

Data Presentation: Quantitative Efficacy of
Broflanilide
The efficacy of broflanilide has been demonstrated against a broad spectrum of chewing

insect pests, particularly within the order Lepidoptera.[2] The following tables summarize the

lethal concentration (LC₅₀) and lethal dose (LD₅₀) values of broflanilide against several key

pest species, as determined by various laboratory bioassays.
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Table 1: Lethal

Concentration (LC₅₀)

of Broflanilide

against Lepidopteran

Pests

Insect Species Life Stage Bioassay Method LC₅₀ (mg/L)

Spodoptera litura

(Common Cutworm)
3rd Instar Larvae Leaf-Dipping 0.08[3]

Helicoverpa armigera

(Cotton Bollworm)
3rd Instar Larvae Diet Incorporation 0.209–0.684[4]

Plutella xylostella

(Diamondback Moth)
3rd Instar Larvae Diet Incorporation 0.076–0.336[4]

Spodoptera frugiperda

(Fall Armyworm)
3rd Instar Larvae Diet Incorporation 0.075–0.219[4]

Table 2: Lethal Dose

(LD₅₀) of Broflanilide

against Lepidopteran

Pests

Insect Species Life Stage Bioassay Method LD₅₀ (µg/g)

Spodoptera litura

(Common Cutworm)
3rd Instar Larvae Topical Application 0.13 (mg/kg)

Spodoptera frugiperda

(Fall Armyworm)
3rd Instar Larvae Topical Application 0.041[5]

Experimental Protocols
Ingestion Bioassay: Leaf-Dipping Method
This method is suitable for determining the efficacy of broflanilide against foliage-feeding

insects.
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Materials:

Broflanilide technical grade or formulated product

Acetone (analytical grade)

Distilled water

Triton X-100 or similar non-ionic surfactant

Host plant leaves (e.g., cabbage, cotton, corn)

Petri dishes (9 cm diameter)

Filter paper

Forceps

Volumetric flasks and pipettes

Test insects

Procedure:

Preparation of Stock Solution: Prepare a stock solution of broflanilide in acetone.

Preparation of Test Solutions: Create a series of dilutions from the stock solution using

distilled water containing a surfactant (e.g., 0.1% Triton X-100) to ensure uniform wetting of

the leaves.

Leaf Treatment:

Excise fresh, untreated leaves of the host plant.

Using forceps, dip each leaf into a test solution for 10-30 seconds, ensuring complete and

uniform coverage.

Allow the leaves to air-dry completely on a clean, non-absorbent surface.
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A control group of leaves should be dipped in the surfactant-water solution only.

Insect Exposure:

Place a treated leaf in each petri dish lined with moistened filter paper to maintain turgidity.

Introduce a known number of test insects (e.g., 10-20 larvae of a specific instar) into each

petri dish.

Seal the petri dishes with parafilm to prevent escape.

Incubation: Maintain the petri dishes in a controlled environment (e.g., 25 ± 2°C, >60% RH,

and a 16:8 h light:dark photoperiod).

Data Collection: Assess insect mortality at 24, 48, and 72 hours post-treatment. Larvae are

considered dead if they do not move when prodded with a fine brush.

Data Analysis: Calculate the LC₅₀ values using probit analysis.

Ingestion Bioassay: Diet-Incorporation Method
This method is ideal for insects that can be reared on an artificial diet and provides a precise

dose of the insecticide.

Materials:

Broflanilide technical grade

Acetone or other suitable solvent

Artificial diet for the test insect

Bioassay trays (e.g., 128-well)

Fine-tipped paintbrush

Test insects (neonate larvae)

Procedure:
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Preparation of Insecticide-Diet Mixture:

Prepare serial dilutions of broflanilide in a suitable solvent.

Mix the appropriate amount of each dilution into the artificial diet while it is still liquid but

has cooled to a temperature that will not degrade the insecticide (typically around 40-

50°C).[6] Ensure thorough mixing for a homogenous solution.[7]

A control diet should be prepared with the solvent alone.

Dispensing the Diet: Dispense the treated and control diets into the wells of the bioassay

trays.[7]

Insect Infestation:

Once the diet has solidified, place one neonate larva into each well using a fine-tipped

paintbrush.[7]

Seal the trays with a perforated lidding material to allow for air exchange.

Incubation: Maintain the trays under controlled environmental conditions as described in the

leaf-dipping protocol.

Data Collection: Record larval mortality after a set period, typically 5-7 days.[8]

Data Analysis: Calculate the LC₅₀ values using probit analysis.

Topical Application Bioassay
This method is used to determine the contact toxicity of broflanilide and to calculate the LD₅₀.

Materials:

Broflanilide technical grade

Acetone (analytical grade)

Micro-applicator capable of delivering precise droplets (e.g., 0.5-1 µL)
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Test insects (e.g., 3rd instar larvae)

Petri dishes

CO₂ or chilling plate for anesthetizing insects

Procedure:

Preparation of Dosing Solutions: Prepare a series of concentrations of broflanilide in

acetone.

Insect Handling:

Anesthetize the test insects using CO₂ or by placing them on a chilling plate.

Select insects of a uniform size and weight.

Application of Insecticide:

Using a micro-applicator, apply a small, precise volume (e.g., 1 µL) of the dosing solution

to the dorsal thorax of each anesthetized insect.

The control group should be treated with acetone only.

Post-Treatment:

Place the treated insects in clean petri dishes containing a food source.

Maintain the petri dishes under controlled environmental conditions.

Data Collection: Record mortality at 24, 48, and 72 hours after application.

Data Analysis: Calculate the LD₅₀, typically expressed as µg of active ingredient per gram of

insect body weight.

Contact Bioassay: Vial/Bottle Method
This residual bioassay is used to evaluate the efficacy of broflanilide when insects come into

contact with a treated surface. The WHO bottle bioassay is a standardized version of this

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


method.

Materials:

Broflanilide technical grade

Acetone (analytical grade)

Glass vials (e.g., 20 mL scintillation vials) or 250 mL glass bottles

Pipettes

Vial roller or rotator

Test insects (adults or larvae)

Procedure:

Vial/Bottle Coating:

Prepare a stock solution of broflanilide in acetone.

Pipette a specific volume (e.g., 1 mL) of the stock solution into each vial or bottle.

Cap the vials/bottles and roll them on a roller or rotate them by hand until the acetone has

completely evaporated, leaving a uniform film of the insecticide on the inner surface.

Prepare control vials/bottles using acetone only.

Insect Exposure:

Introduce a known number of test insects (e.g., 10-25) into each treated and control

vial/bottle.

Secure the cap (with a mesh screen for ventilation if necessary).

Observation and Data Collection:
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Record the time to knockdown for each insect. The knockdown time (KD₅₀) is the time at

which 50% of the insects are unable to maintain normal posture or fly.

After a defined exposure period (e.g., 1 hour), transfer the insects to clean holding

containers with a food source.

Record mortality at 24, 48, and 72 hours post-exposure.

Data Analysis: Calculate the KD₅₀ and LC₅₀/LD₅₀ values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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